Octanolactam Trifluoroacetate

• CAS RN: 891493-20-2
• Molecular Formula: C10H16F3NO3
• Molecular Weight: 255.23 g/mol
• IUPAC Name: azonan-2-one;2,2,2-trifluoroacetic acid
• InChI: InChI=1S/C8H15NO.C2HF3O2/c10-8-6-4-2-1-3-5-7-9-8;3-2(4,5)1(6)7/h1-7H2,(H,9,10);(H,6,7)
• InChI Key: GKFJHCJACIBVFF-UHFFFAOYSA-N
• Canonical SMILES: C1CCCC(=O)NCCC1.C(=O)(C(F)(F)F)O

Description

Octanolactam Trifluoroacetate is a useful research compound. Its molecular formula is C10H16F3NO3 and its molecular weight is 255.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a 100 ml flask containing 14.12 g of octanolactam (0.1 mol), 30 ml benzene was added and stirred for dissolution. 11.40 g of trifluoroacetic acid (0.1 mol) was added dropwise into the flask over 30 min at room temperature. Then the reaction was stirred for another 4 hours. Desired product was formed after benzene was removed under reduced pressure and dried at 110° C. under 1–5 mmHg for 1 hour. The colorless, slightly viscous, moisture- and water-stable liquid of octanolactam trifluoroacetate was obtained with a yield of 98.2%, which has a glass transition temperature of −64° C., a density of 1.27 g/ml, a viscosity of 62 cP, an electrochemical window of 2.1 V, an ionic conductivity of 2.57×10−4 S/cm, and a Hammett acidic scale H0 of 4.79 using methyl yellow as indicator. No melting point was observed.